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Compound of Interest

Compound Name: Quinoline-4-carbohydrazide

Cat. No.: B1304848

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Quinoline-4-carbohydrazide, a key
heterocyclic compound with significant potential in medicinal chemistry. This document,
intended for researchers, scientists, and professionals in drug development, details its chemical
properties, synthesis, and the biological activities of its derivatives, which have shown promise
as antimicrobial and anticancer agents.

Core Chemical Data

Quinoline-4-carbohydrazide is a stable compound under standard conditions. Its fundamental
chemical identifiers and properties are summarized below.

Property Value Citation
CAS Number 29620-62-0 [1][2][3]
Molecular Formula C10H9N30O [1]
Molecular Weight 187.20 g/mol [1]

Synthesis of Quinoline-4-carbohydrazide and its
Derivatives
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The synthesis of quinoline-4-carbohydrazide derivatives is a multi-step process that begins
with the formation of a quinoline-4-carboxylic acid core. This core is then typically esterified and
subsequently reacted with hydrazine hydrate to yield the carbohydrazide. Further modifications
can be introduced to create a diverse range of derivatives with specific biological activities.

General Synthesis Workflow
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Core Synthesis
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Derivative Synthesis

Reactant (e.g., Acrylamide moiety)

Final Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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